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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethoxymethylsilane (CAS No. 16881-77-9), also known as methyldimethoxysilane, is an

organosilicon compound with the molecular formula C3H10O2Si.[1][2] It presents as a

colorless, clear liquid and is a pivotal intermediate in organosilicon chemistry.[1] Its versatile

nature stems from the presence of both hydrolyzable methoxy groups and a stable methyl

group attached to the central silicon atom. This structure allows it to act as a crucial building

block in the synthesis of silicone polymers, a coupling agent to enhance material adhesion, and

a reagent for surface modification.[1][3] Its role is significant in the development of advanced

materials, including coatings, adhesives, and sealants.[1][4]

Physical Properties
Dimethoxymethylsilane is a volatile and flammable liquid.[5] Its physical characteristics are

essential for handling, storage, and application in various chemical processes. A summary of its

key physical properties is presented below.

Table 1: Physical Properties of Dimethoxymethylsilane
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Property Value Source(s)

Molecular Formula C3H10O2Si [1][3]

Molecular Weight 106.20 g/mol [1]

Appearance Colorless clear liquid [1][3]

Density 0.861 g/cm³ [1]

Boiling Point 61 °C / 141.8 °F [1]

Melting Point -136 °C / -212.8 °F [1][5]

Flash Point 2 °C / 35.6 °F [5]

Refractive Index n20/D 1.3600 [1]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone);

insoluble in water.[4][6]

[4][6]

Chemical Properties and Reactivity
The chemical behavior of Dimethoxymethylsilane is dominated by the reactivity of the Si-

OCH3 bonds. It is sensitive to moisture and can react with strong oxidizing agents.[1][5]

Hydrolysis and Condensation
In the presence of water or moisture, Dimethoxymethylsilane undergoes hydrolysis to form

methylsilanediol and releases methanol.[7][8] This reaction is the fundamental step for its

application as a coupling agent and crosslinker. The hydrolysis can be catalyzed by both acids

and bases.[9] The resulting silanol intermediates are reactive and can undergo self-

condensation to form siloxane bonds (-Si-O-Si-), leading to the formation of oligomers or

polymers.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.chemimpex.com/products/40499
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.chemimpex.com/products/40499
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.fishersci.com/store/msds?partNumber=AAL16197&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16197&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://innospk.com/en/?news/KBF-topic-understanding-the-properties-and-applications-of-dimethoxymethylsilane
https://innospk.com/en/?news/BRI-dimethoxymethylsilane-a-versatile-chemical-compound-for-industrial-applications
https://innospk.com/en/?news/KBF-topic-understanding-the-properties-and-applications-of-dimethoxymethylsilane
https://innospk.com/en/?news/BRI-dimethoxymethylsilane-a-versatile-chemical-compound-for-industrial-applications
https://www.benchchem.com/product/b7823244?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-dimethoxymethylsilane-properties-applications-and-manufacturing-insights
https://www.fishersci.com/store/msds?partNumber=AAL16197&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7823244?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIM6508.0-msds.pdf
https://www.gelest.com/wp-content/uploads/alkoxysilanesstability-1.pdf
https://en.wikipedia.org/wiki/Methyltrimethoxysilane
https://www.zmsilane.com/cyclohexyldimethoxymethylsilane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Hydrolysis

Step 2: Condensation

Dimethoxymethylsilane
(CH₃SiH(OCH₃)₂)

Methylsilanetriol
(CH₃SiH(OH)₂)

+ 2 H₂O

2 H₂O

2 CH₃OH

2 x Methylsilanetriol

Intermediate

Disiloxane
+ H₂O

Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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